4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid
4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid
Brand Name:
Vulcanchem
CAS No.:
137281-39-1
VCID:
VC20807903
InChI:
InChI=1S/C15H14N4O3/c16-15-18-12-11(13(20)19-15)10(7-17-12)6-3-8-1-4-9(5-2-8)14(21)22/h1-2,4-5,7H,3,6H2,(H,21,22)(H4,16,17,18,19,20)
SMILES:
C1=CC(=CC=C1CCC2=CNC3=C2C(=O)NC(=N3)N)C(=O)O
Molecular Formula:
C15H14N4O3
Molecular Weight:
298.3 g/mol
4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid
CAS No.: 137281-39-1
Cat. No.: VC20807903
Molecular Formula: C15H14N4O3
Molecular Weight: 298.3 g/mol
* For research use only. Not for human or veterinary use.
![4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid - 137281-39-1](/images/no_structure.jpg)
Specification
| CAS No. | 137281-39-1 |
|---|---|
| Molecular Formula | C15H14N4O3 |
| Molecular Weight | 298.3 g/mol |
| IUPAC Name | 4-[2-(2-amino-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic acid |
| Standard InChI | InChI=1S/C15H14N4O3/c16-15-18-12-11(13(20)19-15)10(7-17-12)6-3-8-1-4-9(5-2-8)14(21)22/h1-2,4-5,7H,3,6H2,(H,21,22)(H4,16,17,18,19,20) |
| Standard InChI Key | AIZPFZIKHIJCQX-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1CCC2=CNC3=C2C(=O)N=C(N3)N)C(=O)O |
| SMILES | C1=CC(=CC=C1CCC2=CNC3=C2C(=O)NC(=N3)N)C(=O)O |
| Canonical SMILES | C1=CC(=CC=C1CCC2=CNC3=C2C(=O)N=C(N3)N)C(=O)O |
| Appearance | Powder |
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